98-86-2

Acetophenone

In Stock

• CAS RN:
• 98-86-2

• Formula:
• C8H8O
  C6H5COCH3
  C8H8O

• InChI:
• InChI=1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3

• InChIKey:
• KWOLFJPFCHCOCG-UHFFFAOYSA-N

• Acetophenone is a colourless liquid with a sweet pungent taste. It can be used in perfume industry, as a fragrance ingredient and also as a flavouring agent in food industries.
  Acetophenone is a saturated ketone that has been reported in the volatile flavor fraction of crayfish waste.
  Acetophenone, also known as 1-phenylethanone or acetylbenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. Acetophenone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Acetophenone has been detected in multiple biofluids, such as feces and saliva. Within the cell, acetophenone is primarily located in the cytoplasm. Acetophenone exists in all eukaryotes, ranging from yeast to humans. A...

5-Nitrophthalazine

In Stock

• CAS RN:
• 89898-86-2

• Formula:
• C8H5N3O2

• InChI:
• InChI=1S/C8H5N3O2/c12-11(13)8-3-1-2-6-4-9-10-5-7(6)8/h1-5H

• InChIKey:
• NWASGBYNFZVASN-UHFFFAOYSA-N

• 5-Nitrophthalazine is a useful research compound. Its molecular formula is C8H5N3O2 and its molecular weight is 175.14 g/mol. The purity is usually 95%.

4-Chlorodiphenyl ether

In Stock

• CAS RN:
• 55398-86-2

• Formula:
• C12H9ClO

• InChI:
• InChI=1S/C12H9ClO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H

• InChIKey:
• PGPNJCAMHOJTEF-UHFFFAOYSA-N

• 4-chlorophenyl phenyl ether appears as liquid. Density 1.193 g / cm3. Insoluble or slightly soluble in water.

2-(phenylamino)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione

In Stock

• CAS RN:
• 301298-86-2

• Formula:
• C15H14N2O2

• InChI:
• InChI=1S/C15H14N2O2/c18-14-12-9-6-7-10(8-9)13(12)15(19)17(14)16-11-4-2-1-3-5-11/h1-7,9-10,12-13,16H,8H2

• InChIKey:
• BLSSHYGXVMUFOK-UHFFFAOYSA-N

• 2-(phenylamino)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C15H14N2O2 and its molecular weight is 254.289. The purity is usually 95%.

Phenacyl 2-thiophen-2-ylquinoline-4-carboxylate

• CAS RN:
• 482298-86-2

• Formula:
• C22H15NO3S

• InChI:
• InChI=1S/C22H15NO3S/c24-20(15-7-2-1-3-8-15)14-26-22(25)17-13-19(21-11-6-12-27-21)23-18-10-5-4-9-16(17)18/h1-13H,14H2

• InChIKey:
• OBUTVQPXFQUYDZ-UHFFFAOYSA-N

• Phenacyl 2-thiophen-2-ylquinoline-4-carboxylate is a useful research compound. Its molecular formula is C22H15NO3S and its molecular weight is 373.4g/mol. The purity is usually 95%.

N-(2,4-dimethylphenyl)-2-[6-fluoro-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide

In Stock

• CAS RN:
• 872198-86-2

• Formula:
• C26H23FN2O5S

• InChI:
• InChI=1S/C26H23FN2O5S/c1-16-4-10-22(17(2)12-16)28-25(30)15-29-14-24(26(31)21-13-18(27)5-11-23(21)29)35(32,33)20-8-6-19(34-3)7-9-20/h4-14H,15H2,1-3H3,(H,28,30)

• InChIKey:
• ZTNKZGOHUGMDLW-UHFFFAOYSA-N

• N-(2,4-dimethylphenyl)-2-[6-fluoro-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C26H23FN2O5S and its molecular weight is 494.54. The purity is usually 95%.

(S)-2-(9H-Fluorene-9-ylmethoxycarbonylamino)-5-oxo-5-(tritylamino)-1-pentanol

In Stock

• CAS RN:
• 885498-86-2

• Formula:
• C39H36N2O4

• InChI:
• InChI=1S/C39H36N2O4/c42-26-31(40-38(44)45-27-36-34-22-12-10-20-32(34)33-21-11-13-23-35(33)36)24-25-37(43)41-39(28-14-4-1-5-15-28,29-16-6-2-7-17-29)30-18-8-3-9-19-30/h1-23,31,36,42H,24-27H2,(H,40,44)(H,41,43)/t31-/m0/s1

• InChIKey:
• DATVGPQPVPBUJK-HKBQPEDESA-N

• (S)-2-(9H-Fluorene-9-ylmethoxycarbonylamino)-5-oxo-5-(tritylamino)-1-pentanol is a useful research compound. Its molecular formula is C39H36N2O4 and its molecular weight is 596.727. The purity is usually 95%.

Butyl(furan-3-ylmethyl)amine

In Stock

• CAS RN:
• 741698-86-2

• Formula:
• C9H15NO

• InChI:
• InChI=1S/C9H15NO/c1-2-3-5-10-7-9-4-6-11-8-9/h4,6,8,10H,2-3,5,7H2,1H3

• InChIKey:
• BURNHSDLPJIFID-UHFFFAOYSA-N

• Butyl(furan-3-ylmethyl)amine is a useful research compound. Its molecular formula is C9H15NO and its molecular weight is 153.22 g/mol. The purity is usually 95%.

{2-Bromo-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl}methanamine

In Stock

• CAS RN:
• 937598-86-2

• Formula:
• C15H15BrClNO2

• InChI:
• InChI=1S/C15H15BrClNO2/c1-19-14-6-11(8-18)12(16)7-15(14)20-9-10-4-2-3-5-13(10)17/h2-7H,8-9,18H2,1H3

• InChIKey:
• HTGOJZLGNUBGCW-UHFFFAOYSA-N

• {2-Bromo-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl}methanamine is a useful research compound. Its molecular formula is C15H15BrClNO2 and its molecular weight is 356.64. The purity is usually 95%.

2,5-dichloro-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 953998-86-2

• Formula:
• C18H20Cl2N2OS

• InChI:
• InChI=1S/C18H20Cl2N2OS/c19-14-3-4-17(20)16(10-14)18(23)21-11-13-5-7-22(8-6-13)12-15-2-1-9-24-15/h1-4,9-10,13H,5-8,11-12H2,(H,21,23)

• InChIKey:
• CUDUPOQQABOYRE-UHFFFAOYSA-N

• 2,5-dichloro-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H20Cl2N2OS and its molecular weight is 383.33. The purity is usually 95%.

Platencin

In Stock

• CAS RN:
• 869898-86-2

• Formula:
• C24H27NO6

• InChI:
• InChI=1S/C24H27NO6/c1-13-12-24-9-5-14(13)11-17(24)23(2,18(27)6-10-24)8-7-19(28)25-20-16(26)4-3-15(21(20)29)22(30)31/h3-4,6,10,14,17,26,29H,1,5,7-9,11-12H2,2H3,(H,25,28)(H,30,31)/t14-,17-,23-,24+/m0/s1

• InChIKey:
• DWUHGPPFFABTIY-RLWZQHMASA-N

• Platencin is a natural, broad spectrum Gram-positive antibiotic isolated from S. platensis, which is also the source of platensimycin. Platencin inhibits two key enzymes in bacterial fatty acid synthesis, β-ketoacyl-ACP synthases II and III (FabF and FabH, respectively), unlike platensimycin which only targets FabF. The IC50 values for platencin against FabF and FabH are 1.95 and 3.91 μg/ml, respectively. It does not exhibit cross-resistance to antibiotic resistant bacterial strains, including methicillin-resistant S. aureus, vancomycin-intermediate S. aureus, and vancomycin-resistant Enterococci. For these reasons, platencin has potential applications in fighting antibiotic resistant bacteria.
  Platencin is a potent antibiotic that targets FabF and FabH proteins.
  Platencin is a monocarboxylic acid amide obtained by the formal condensation of the amino group of 3-amino...

2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(o-tolyl)acetamide

In Stock

• CAS RN:
• 1019098-86-2

• Formula:
• C23H24N6O4S

• InChI:
• InChI=1S/C23H24N6O4S/c1-13-7-5-6-8-15(13)25-18(30)12-29-20(24)19(23(27-29)34-4)22-26-21(28-33-22)14-9-10-16(31-2)17(11-14)32-3/h5-11H,12,24H2,1-4H3,(H,25,30)

• InChIKey:
• CLVHQMFAVMHYBL-UHFFFAOYSA-N

• 2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C23H24N6O4S and its molecular weight is 480.54. The purity is usually 95%.

N,N-dimethyl-4-[3-(morpholin-4-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]aniline

• CAS RN:
• 1190298-86-2

• Formula:
• C16H20N6OS

• InChI:
• InChI=1S/C16H20N6OS/c1-20(2)13-5-3-12(4-6-13)15-19-22-14(17-18-16(22)24-15)11-21-7-9-23-10-8-21/h3-6H,7-11H2,1-2H3

• InChIKey:
• GJZFGHLBMXIIIN-UHFFFAOYSA-N

• N,N-dimethyl-4-[3-(morpholin-4-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]aniline is a useful research compound. Its molecular formula is C16H20N6OS and its molecular weight is 344.4g/mol. The purity is usually 95%.

2-(Oxetan-2-yl)propan-1-ol

In Stock

• CAS RN:
• 1438898-86-2

• Formula:
• C6H12O2

• InChI:
• InChI=1S/C6H12O2/c1-5(4-7)6-2-3-8-6/h5-7H,2-4H2,1H3

• InChIKey:
• LUGYGYBPXWUCRA-UHFFFAOYSA-N

• 2-(Oxetan-2-yl)propan-1-ol is a useful research compound. Its molecular formula is C6H12O2 and its molecular weight is 116.16. The purity is usually 95%.

2-Bromo-5-(2-fluorobenzyloxy)pyrazine

In Stock

• CAS RN:
• 1878698-86-2

• Formula:
• C11H8BrFN2O

• InChI:
• InChI=1S/C11H8BrFN2O/c12-10-5-15-11(6-14-10)16-7-8-3-1-2-4-9(8)13/h1-6H,7H2

• InChIKey:
• HFPXNZYWKXJFMB-UHFFFAOYSA-N

• 2-Bromo-5-(2-fluorobenzyloxy)pyrazine is a useful research compound. Its molecular formula is C11H8BrFN2O and its molecular weight is 283.1. The purity is usually 95%.

tert-Butyl 3-(5-bromopyrimidin-2-yl)morpholine-4-carboxylate

In Stock

• CAS RN:
• 2230798-86-2

• Formula:
• C13H18BrN3O3

• InChI:
• InChI=1S/C13H18BrN3O3/c1-13(2,3)20-12(18)17-4-5-19-8-10(17)11-15-6-9(14)7-16-11/h6-7,10H,4-5,8H2,1-3H3

• InChIKey:
• UFMZYUABNCTDLR-UHFFFAOYSA-N

• Tert-Butyl 3-(5-bromopyrimidin-2-yl)morpholine-4-carboxylate is a useful research compound. Its molecular formula is C13H18BrN3O3 and its molecular weight is 344.209. The purity is usually 95%.

Tert-butyl 5-amino-6-bromopyridine-2-carboxylate

Usually In Stock

• CAS RN:
• 2248298-86-2

• Formula:
• C10H13BrN2O2

• InChI:
• InChI=1S/C10H13BrN2O2/c1-10(2,3)15-9(14)7-5-4-6(12)8(11)13-7/h4-5H,12H2,1-3H3

• InChIKey:
• ZBKLSXSLQMYMJS-UHFFFAOYSA-N

• Tert-butyl 5-amino-6-bromopyridine-2-carboxylate is a useful research compound. Its molecular formula is C10H13BrN2O2 and its molecular weight is 273.13. The purity is usually 95%.